4-Fluoropyrimidine-2,5-diamine

• CAS No.: 7542-39-4
• Molecular Formula: C4H5FN4
• Molecular Weight: 128.11 g/mol
• IUPAC Name: 4-fluoropyrimidine-2,5-diamine
• InChI: InChI=1S/C4H5FN4/c5-3-2(6)1-8-4(7)9-3/h1H,6H2,(H2,7,8,9)
• InChI Key: MNRBDLANUUMWDK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)N)F)N

Description

4-Fluoropyrimidine-2,5-diamine is a fluorinated derivative of pyrimidine, a heterocyclic aromatic organic compound. Pyrimidines are known for their diverse biological and pharmacological activities, making them valuable in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Fluoropyrimidine-2,5-diamine typically involves the fluorination of pyrimidine derivatives. One common method is the reaction of 2,5-diaminopyrimidine with a fluorinating agent such as Selectfluor® under controlled conditions . The reaction is carried out in an organic solvent, often at elevated temperatures, to achieve high yields.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound .

Chemical Reactions Analysis

Types of Reactions: 4-Fluoropyrimidine-2,5-diamine undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium methoxide and palladium catalysts are commonly used.

Oxidation and Reduction Reactions: Reagents like hydrogen peroxide for oxidation and sodium borohydride for reduction are typical.

Major Products Formed: The major products formed from these reactions include various substituted pyrimidines and their derivatives, which can have different biological activities .

Scientific Research Applications

4-Fluoropyrimidine-2,5-diamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Fluoropyrimidine derivatives are used in chemotherapy for treating various cancers.

Industry: The compound is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 4-Fluoropyrimidine-2,5-diamine involves its interaction with specific molecular targets. In the case of its anticancer activity, the compound inhibits thymidylate synthase, an enzyme crucial for DNA synthesis . This inhibition leads to DNA damage and cell cycle arrest, ultimately causing cell death .

Comparison with Similar Compounds

5-Fluorouracil: A widely used chemotherapeutic agent with a similar mechanism of action.

2,4-Dipiperidyl-5-fluoropyrimidine: Another fluorinated pyrimidine derivative with potential biological activities.

Uniqueness: 4-Fluoropyrimidine-2,5-diamine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its fluorine atom enhances its stability and reactivity compared to non-fluorinated pyrimidines .